Cas no 1427393-40-5 (1-Chloro-7-methoxyisoquinoline-6-carbonitrile)

1-Chloro-7-methoxyisoquinoline-6-carbonitrile is a versatile heterocyclic compound featuring a chloro-substituted isoquinoline core with a methoxy group at the 7-position and a nitrile functionality at the 6-position. This structure offers significant reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing scaffolds. The electron-withdrawing nitrile group enhances its utility in nucleophilic substitution and cyclization reactions, while the chloro substituent provides a handle for further functionalization. Its methoxy group contributes to solubility and steric modulation, facilitating selective transformations. This compound is particularly useful in pharmaceutical and agrochemical research for developing bioactive molecules, owing to its balanced reactivity and structural flexibility.

1-Chloro-7-methoxyisoquinoline-6-carbonitrile structure

1427393-40-5 structure

Product Name:1-Chloro-7-methoxyisoquinoline-6-carbonitrile

CAS No:1427393-40-5

MF:C₁₁H₇ClN₂O

MW:218.6391

MDL:MFCD23703810

CID:4603927

PubChem ID:97301664

Update Time:2025-07-02

1-Chloro-7-methoxyisoquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-7-methoxyisoquinoline-6-carbonitrile
- SB21467
- SY046511
- ClC1=NC=CC2=CC(=C(C=C12)OC)C#N
- 1427393-40-5
- CS-0083440
- AS-84157
- P16493
- AKOS030627931
- CHC39340
- 1-CHLORO-7-METHOXYISOQUINOLINE-6-CARBONITRILE(WX130310)
- DB-103186
- SCHEMBL17136997
- MFCD23703810
- MDL： MFCD23703810
- Inchi： 1S/C11H7ClN2O/c1-15-10-5-9-7(4-8(10)6-13)2-3-14-11(9)12/h2-5H,1H3
- InChI Key： AKLXWVUWJVQCMG-UHFFFAOYSA-N
- SMILES： ClC1C2=C([H])C(=C(C#N)C([H])=C2C([H])=C([H])N=1)OC([H])([H])[H]

Computed Properties

Exact Mass: 218.0246905 g/mol
Monoisotopic Mass: 218.0246905 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 45.9
Molecular Weight: 218.64

1-Chloro-7-methoxyisoquinoline-6-carbonitrile Pricemore >>

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TRC	C373163-10mg	1-chloro-7-methoxyisoquinoline-6-carbonitrile	1427393-40-5		10mg	$ 70.00	2022-04-01
TRC	C373163-50mg	1-chloro-7-methoxyisoquinoline-6-carbonitrile	1427393-40-5		50mg	$ 230.00	2022-04-01
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Chemenu	CM227304-5g	1-Chloro-7-methoxyisoquinoline-6-carbonitrile	1427393-40-5	97%	5g	$***	2023-03-30
Chemenu	CM227304-10g	1-Chloro-7-methoxyisoquinoline-6-carbonitrile	1427393-40-5	97%	10g	$***	2023-03-30
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY046511-1g	1-Chloro-7-methoxyisoquinoline-6-carbonitrile	1427393-40-5	≥95%	1g	¥1900.00	2024-07-09
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